Cas no 63525-48-4 (2,5-Dibromoterephthalaldehyde)

• Product Name: 2,5-Dibromoterephthalaldehyde
• CAS No: 63525-48-4
• MF: C₈H₄Br₂O₂
• MW: 291.924160957336
• MDL: MFCD11521314
• CID: 826406
• PubChem ID: 12353544
• Update Time: 2025-04-19

2,5-Dibromoterephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromoterephthalaldehyde
• 2,5-Dibromobenzene-1,4-dicarbaldehyde
• 2,5-DIBROMO-1,4-BENZENEDICARBOXALDEHYDE
• 2,5-dibromo-1,4-benzenedicarbroxadehyde
• 2,5-dibromo-1,4-benzylidenedicarbaldehyde
• 2,5-Dibromo-1,4-dicarbaldehyde
• 2,5-dibromo-1,4-diformylbenzene
• 2,5-dibromo-terephthalaldehyde
• 2,5-dibromoterephthalic aldehyde
• 1,4-Benzenedicarboxaldehyde, 2,5-dibromo-
• 1,4-Benzenedicarboxaldehyde,2,5-dibromo-
• VSUKSWCSOBXUFG-UHFFFAOYSA-N
• FCH1404550
• EN002228
• AX8164199
• 525D484
• DB-073335
• MFCD11521314
• YSZC178
• DS-15193
• AKOS016007564
• D5793
• SCHEMBL2237276
• 63525-48-4
• SY100820
• CS-0060285
• DTXSID80493512
• I11276

• MDL： MFCD11521314
• Inchi： 1S/C8H4Br2O2/c9-7-1-5(3-11)8(10)2-6(7)4-12/h1-4H
• InChI Key： VSUKSWCSOBXUFG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=CC=1C=O)Br

Computed Properties

• Exact Mass: 289.85800
• Monoisotopic Mass: 289.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.2

Experimental Properties

• Density: 2.011
• Boiling Point: 357.396 °C at 760 mmHg
• Flash Point: 357.396 °C at 760 mmHg
• Refractive Index: 1.685
• PSA: 34.14000
• LogP: 2.83660